Cas no 2171539-29-8 (3-{(5,5-dimethyloxan-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{(5,5-dimethyloxan-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171539-29-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6289350
• PubChem ID: 165562681
• Update Time: 2025-07-09

3-{(5,5-dimethyloxan-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(5,5-dimethyloxan-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-{[(5,5-dimethyloxan-2-yl)methyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171539-29-8
• EN300-1553732

• Inchi： 1S/C27H32N2O6/c1-27(2)12-11-17(35-16-27)14-28-25(32)23(13-24(30)31)29-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： SMUIDAREJJDEIG-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)CCC1CNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-{(5,5-dimethyloxan-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-{(5,5-Dimethyloxan-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid

The compound with CAS No 2171539-29-8, named 3-{(5,5-dimethyloxan-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its unique structure, which incorporates both a fluorenylmethoxycarbonyl (Fmoc) group and a dimethyl oxazolidinone moiety. These functional groups make it an invaluable tool in peptide synthesis and other advanced chemical processes.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide chemistry, plays a critical role in controlling the reactivity of amino groups during synthesis. Similarly, the dimethyl oxazolidinone core provides stability and enhances the molecule's compatibility with various synthetic protocols. Researchers have demonstrated that this compound can be effectively utilized in the construction of complex polypeptides and bioactive molecules, contributing to advancements in medicinal chemistry.

One of the most notable aspects of this compound is its ability to participate in click chemistry reactions. The integration of functional groups within its structure allows for efficient coupling reactions, enabling the creation of intricate molecular architectures. This property has been leveraged in the synthesis of macrocyclic compounds and supramolecular assemblies, which are of great interest in materials science and drug delivery systems.

Furthermore, the compound's compatibility with modern analytical techniques has facilitated its use in structural elucidation studies. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular identity and characterize its stereochemical properties. These studies have provided valuable insights into the compound's behavior under various reaction conditions, further enhancing its utility in synthetic workflows.

In terms of applications, this compound has found extensive use in the preparation of peptide-based vaccines and immunotherapies. Its role as a building block in these processes underscores its importance in the development of personalized medicine. Additionally, ongoing research is exploring its potential as a precursor for bioconjugates and targeted drug delivery systems, which hold promise for improving therapeutic outcomes.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the installation of the Fmoc group via nucleophilic substitution and the formation of the dimethyl oxazolidinone ring through cyclization reactions. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of this compound. Preliminary studies suggest that it exhibits low toxicity to aquatic organisms, making it suitable for use in environmentally friendly synthetic protocols. However, further research is needed to fully understand its ecological impact.

In conclusion, 3-{(5,5-dimethyloxan-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a versatile compound with wide-ranging applications in chemical synthesis and drug development. Its unique structure and functional groups make it an essential tool for researchers working at the forefront of medicinal chemistry and materials science. As ongoing studies continue to uncover new uses for this compound, its role in advancing scientific discovery will undoubtedly grow.